Cas no 2580091-59-2 (ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate)

Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate is a chiral cyclobutane derivative featuring a stereochemically defined amino and tert-butoxy functionalization. Its rigid cyclobutane backbone, combined with orthogonal protecting groups (ethyl ester and tert-butoxy), enhances its utility in asymmetric synthesis and medicinal chemistry applications. The compound’s stereospecificity makes it valuable for constructing complex bioactive molecules, particularly in peptide mimetics and constrained scaffolds. The tert-butoxy group offers stability under basic conditions, while the ethyl ester allows for further derivatization. This intermediate is particularly suited for applications requiring precise spatial control, such as enzyme inhibitors or conformationally restricted pharmacophores. Its well-defined stereochemistry ensures reproducibility in synthetic routes.
ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate structure
2580091-59-2 structure
Product Name:ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate
CAS No:2580091-59-2
MF:C12H23NO3
MW:229.315923929214
CID:5657483
PubChem ID:165888121
Update Time:2025-10-21

ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

    • rac-ethyl 2-[(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutyl]acetate
    • 2580091-59-2
    • EN300-27726288
    • EN300-27725477
    • ethyl 2-[(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutyl]acetate
    • ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate
    • Inchi: 1S/C12H23NO3/c1-5-15-11(14)6-8-9(13)7-10(8)16-12(2,3)4/h8-10H,5-7,13H2,1-4H3/t8-,9+,10-/m1/s1
    • InChI Key: AIDDLVIMKRBZEJ-KXUCPTDWSA-N
    • SMILES: O(C(C)(C)C)[C@@H]1C[C@@H]([C@H]1CC(=O)OCC)N

Computed Properties

  • Exact Mass: 229.16779360g/mol
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 61.6Ų

ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate Pricemore >>

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Additional information on ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate

Introduction to Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate (CAS No. 2580091-59-2)

Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate is a complex organic compound with a unique stereochemical configuration that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 2580091-59-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of multiple stereocenters and functional groups in its molecular structure contributes to its intriguing pharmacological properties.

The molecular framework of Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate features a cyclobutyl core substituted with an amino group at the 2-position and a tert-butoxy group at the 4-position. This specific arrangement of functional groups not only influences its chemical reactivity but also plays a crucial role in determining its biological efficacy. The stereochemistry of the molecule, particularly the (1R,2S,4R) configuration, is critical for its interaction with biological targets and contributes to its unique pharmacological profile.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate exemplifies this trend as it is a chiral molecule with well-defined stereochemical properties. Researchers have been exploring its potential as a lead compound in the development of new therapeutic agents. The compound's ability to interact selectively with biological receptors has made it a valuable scaffold for drug design.

One of the most compelling aspects of Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate is its structural similarity to known bioactive molecules. This similarity suggests that it may possess similar pharmacological effects, which has prompted investigations into its potential therapeutic applications. Studies have shown that derivatives of this compound exhibit various biological activities, including anti-inflammatory and analgesic properties. These findings have opened up new avenues for research in the development of novel drugs targeting inflammatory and pain-related disorders.

The synthesis of Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate presents significant challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. The use of asymmetric synthesis techniques has been crucial in achieving the desired stereochemical configuration. These techniques not only enhance the yield and efficiency of the synthesis but also ensure that the final product retains its biological activity.

Recent research has also focused on understanding the mechanism of action of Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate at the molecular level. Using computational modeling and spectroscopic techniques, scientists have been able to elucidate how this compound interacts with biological targets such as enzymes and receptors. This information is essential for optimizing its pharmacological properties and developing more effective derivatives.

The potential applications of Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules with novel biological activities. Researchers are exploring its potential use in treating neurological disorders, where chiral compounds often exhibit enhanced efficacy. Additionally, its structural motifs suggest that it may have applications in anti-cancer therapy by targeting specific enzymes involved in tumor growth.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate. The ongoing research in this area holds promise for the development of next-generation therapeutics that are more effective and have fewer side effects. The continued exploration of this compound's pharmacological properties will undoubtedly contribute to advancements in drug discovery and development.

In conclusion, Ethyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate (CAS No. 2580091-59-2) is a fascinating molecule with significant potential in pharmaceutical research. Its complex stereochemistry and diverse biological activities make it a valuable candidate for drug development. As researchers delve deeper into understanding its mechanisms of action and explore new synthetic strategies, we can expect further breakthroughs that will benefit patients worldwide.

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